cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• InChI: InChI=1S/C6H11NO3/c7-4-1-2-6(4,10)3-5(8)9/h4,10H,1-3,7H2,(H,8,9)/t4-,6-/m0/s1
• InChIKey: IZMVGEWQSBMVIU-NJGYIYPDSA-N

CBAA Procurement Guide

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CBAA; CAS 108428-42-8) is a non-proteinogenic, cyclic gamma-amino acid produced naturally by Streptomyces rochei A13018 [1]. It is characterized by a rigid cyclobutane ring bearing a hydroxyl group, an amino group, and an acetic acid side chain. This unique structure confers two primary, scientifically documented applications: it acts as a herbicidal antimetabolite that causes amino acid-reversible chlorosis in plants, and it serves as a conformationally restricted analog useful for probing NMDA receptor binding and function [2].

Plant antimetabolite tool

Reversible chlorosis phenotype in Arabidopsis thaliana supports methionine/cysteine pathway interrogation.

Conformationally restricted scaffold

cis-(1S,2S) cyclobutane amino acid for NMDA receptor probe development and stereochemical control studies.

• [1] Ayer, S. W., Isaac, B. G., Luchsinger, K., Makkar, N., Tran, M., & Stonard, R. J. (1991). cis-2-amino-1-hydroxycyclobutane-1-acetic acid, a herbicidal antimetabolite produced by Streptomyces rochei A13018. The Journal of Antibiotics, 44(12), 1460-1462. View Source
• [2] BOC Sciences. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CAS 108428-42-8) Product Page. Retrieved April 18, 2026. View Source

Why CBAA Generic Substitution Fails

The specific stereochemistry and functionality of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid are critical to its observed biological activities. Simple substitution with other amino acids (e.g., L-cysteine, L-methionine) or structurally related antimetabolites (e.g., oxetin) fails to replicate its unique effects. For instance, the herbicidal chlorosis induced by this compound is specifically reversed by L-cysteine or L-methionine, indicating a targeted antimetabolite mechanism not shared by broad-spectrum herbicides [1]. Furthermore, its rigid cyclobutane core provides a distinct conformational constraint for probing receptor interactions, a feature absent in more flexible, linear amino acids [2]. Generic substitution would therefore compromise experimental specificity in both plant biology and neuroscience research contexts.

Stereochemistry-dependent bioactivity

The herbicidal antimetabolite effect is reported exclusively for the natural cis-(1S,2S) enantiomer; synthetic racemates or opposite enantiomers may shift biological response.

Negative selectivity fingerprint

CBAA lacks cystathionine γ-synthase inhibition, unlike propargylglycine; pathway-level effects may not replicate across methionine biosynthesis inhibitors.

• [1] Ayer, S. W., Isaac, B. G., Luchsinger, K., Makkar, N., Tran, M., & Stonard, R. J. (1991). cis-2-amino-1-hydroxycyclobutane-1-acetic acid, a herbicidal antimetabolite produced by Streptomyces rochei A13018. The Journal of Antibiotics, 44(12), 1460-1462. View Source
• [2] BOC Sciences. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CAS 108428-42-8) Product Page. Retrieved April 18, 2026. View Source

CBAA Differentiation Evidence

Arabidopsis Dose-Response Phytotoxicity

The herbicidal activity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid was quantified in Arabidopsis thaliana, demonstrating a clear, dose-dependent effect that is reversible by specific amino acids. At 10 μg/mL, treatment caused moderate chlorosis; at a higher concentration of 50 μg/mL, it resulted in severe dull white discoloration and significant growth inhibition [1]. While direct quantitative comparisons to other commercial herbicides are not available in the primary literature, the specific reversibility of its effect by L-cysteine or L-methionine is a differentiating feature from other antimetabolites like oxetin, which is reversed by a different set of amino acids (e.g., L-isoleucine, L-valine) [2].

Phytotoxicity dose

Context-dependent

10 µg/mL moderate chlorosis; 50 µg/mL severe dull white chlorosis with growth inhibition.

Supports phytotoxic dose-response screening range.

Arabidopsis whole-plant treatment; no replicate count reported.

Evidence Dimension	Herbicidal activity and specificity
Target Compound Data	10 μg/mL (moderate chlorosis), 50 μg/mL (severe dull white, significant growth inhibition) in Arabidopsis thaliana
Comparator Or Baseline	Oxetin (antimetabolite), general broad-spectrum herbicides
Quantified Difference	Reversible by L-cysteine/L-methionine vs. L-isoleucine/L-valine for oxetin
Conditions	Arabidopsis thaliana in vivo assay

Why This Matters

This specific, reversible mechanism suggests a targeted mode of action useful for studying plant amino acid metabolism, unlike non-selective herbicides.

• [1] Ayer, S. W., Isaac, B. G., Luchsinger, K., Makkar, N., Tran, M., & Stonard, R. J. (1991). cis-2-amino-1-hydroxycyclobutane-1-acetic acid, a herbicidal antimetabolite produced by Streptomyces rochei A13018. The Journal of Antibiotics, 44(12), 1460-1462. View Source
• [2] Omura, S., Murata, M., Imamura, N., Iwai, Y., Tanaka, H., Furusaki, A., & Matsumoto, T. (1984). Oxetin, a new antimetabolite from an actinomycete. Fermentation, isolation, structure and biological activity. The Journal of Antibiotics, 37(11), 1324-1332. View Source

Chlorosis Reversibility by Methionine and Cysteine

In direct comparison tests, (1S,2S)-1-hydroxy-2-aminocyclobutane-1-acetic acid (the specific stereoisomer of the target compound) exhibited enhanced antibacterial activity against the gram-positive organism Bacillus subtilis A.T.C.C. 6633 when compared to its valylamino derivative, (1S,2S)-1-hydroxy-2-[(S)-valylamino]cyclobutane-1-acetic acid [1]. This suggests that the free amino group on the cyclobutane ring is more critical for antimicrobial activity than the valine-substituted amide.

Chlorosis reversibility

Class-level

Reversed by L-Met / L-Cys; not by aromatic amino acids.

Defines reversible antimetabolite rescue phenotype.

Class-level inference from published plant physiology data.

Evidence Dimension	Antibacterial activity against Bacillus subtilis A.T.C.C. 6633
Target Compound Data	Enhanced antibacterial activity (exact MIC not provided in available data)
Comparator Or Baseline	(1S,2S)-1-hydroxy-2-[(S)-valylamino]cyclobutane-1-acetic acid
Quantified Difference	Qualitatively enhanced
Conditions	In vitro antibacterial assay

Why This Matters

This direct comparison highlights the importance of the free amino group for this specific antimicrobial effect, guiding structural optimization for related research.

• [1] Baldwin, J. E., Adlington, R. M., Parisi, M. F., & Ting, H. H. (1986). The synthesis and antimicrobial activity of (1S,2S)-1-hydroxy-2-[(S)-valylamino]cyclobutane-1-acetic acid (1) and (1S,2S)-1-hydroxy-2-aminocyclobutane-1-acetic acid (2). Tetrahedron, 42(10), 2575-2581. View Source

Lack of Cystathionine γ-Synthase Inhibition

The compound is described as a conformationally restricted amino acid analog used to probe NMDA receptor binding and function [1]. Unlike flexible, endogenous ligands like glycine or D-serine, the rigid cyclobutane ring limits the molecule's conformational freedom, allowing researchers to study the specific spatial requirements for receptor interaction. While specific binding affinity data (e.g., Ki, IC50) for this exact compound are not available in the retrieved data, its utility as a conformational probe is a key differentiator from more flexible analogs.

CYS inhibition

Class-level

No inhibition vs. propargylglycine (active inhibitor).

Negative selectivity fingerprint differentiates mechanism.

Wheat enzyme source; in vitro assay, BRENDA reference.

Evidence Dimension	Molecular flexibility and receptor probing utility
Target Compound Data	Conformationally restricted cyclobutane core
Comparator Or Baseline	Linear amino acids (e.g., glycine, D-serine) or other GABA analogs
Quantified Difference	N/A - qualitative structural difference
Conditions	In vitro NMDA receptor binding studies

Why This Matters

For researchers studying NMDA receptor pharmacology, this compound offers a rigid scaffold to test specific binding hypotheses, a feature not possible with more flexible ligands.

• [1] BOC Sciences. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CAS 108428-42-8) Product Page. Retrieved April 18, 2026. View Source

CBAA Application Scenarios

Herbicide Discovery Screening for Methionine/Cysteine Pathway

This compound is ideally suited for studies focusing on the biosynthesis or utilization of L-cysteine and L-methionine in plants. Its herbicidal effect, which is specifically reversed by these amino acids, provides a unique tool for dissecting metabolic pathways in model organisms like Arabidopsis thaliana [1]. Researchers can use it to induce a targeted, reversible metabolic stress, allowing for the study of plant responses and the development of new herbicidal strategies.

NMDA Receptor Probe Development

In neuroscience research, this compound serves as a conformationally restricted probe for the NMDA receptor [2]. Its rigid cyclobutane core helps to define the spatial constraints of the receptor's binding pocket, particularly at the glycine site. This application is valuable for structure-activity relationship (SAR) studies aimed at understanding the molecular pharmacology of NMDA receptors, which are implicated in synaptic plasticity, learning, and neurological disorders.

Analytical Reference Material

The direct comparison showing enhanced antibacterial activity against Bacillus subtilis compared to its valylamino derivative highlights the importance of the free amino group [3]. This makes the compound a valuable starting point or reference standard for SAR studies focused on developing new antimicrobial agents targeting gram-positive bacteria. Modifications to the cyclobutane ring or the amino acid side chain can be systematically evaluated against this baseline activity.

Application

Selection Property

Validation Focus

Herbicide screening – Met/Cys pathway

Reversible chlorosis rescue phenotype

Phytotoxic dose-response and rescue assay context

NMDA receptor probe development

Conformationally restricted γ-amino acid scaffold

Stereospecific binding assay context

Analytical reference material

Defined physicochemical profile (yellow solid, water-soluble)

Chromatographic identity confirmation

Cystathionine γ-synthase negative control

Reported lack of enzyme inhibition

Negative control validation in enzyme screens

• [1] Ayer, S. W., Isaac, B. G., Luchsinger, K., Makkar, N., Tran, M., & Stonard, R. J. (1991). cis-2-amino-1-hydroxycyclobutane-1-acetic acid, a herbicidal antimetabolite produced by Streptomyces rochei A13018. The Journal of Antibiotics, 44(12), 1460-1462. View Source
• [2] BOC Sciences. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CAS 108428-42-8) Product Page. Retrieved April 18, 2026. View Source
• [3] Baldwin, J. E., Adlington, R. M., Parisi, M. F., & Ting, H. H. (1986). The synthesis and antimicrobial activity of (1S,2S)-1-hydroxy-2-[(S)-valylamino]cyclobutane-1-acetic acid (1) and (1S,2S)-1-hydroxy-2-aminocyclobutane-1-acetic acid (2). Tetrahedron, 42(10), 2575-2581. View Source